{2-[(3-Methyl-1H-1,2,4-triazol-5-yl)thio]ethyl}amine dihydrochloride hydrate; 95%

• IUPAC Name: 2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]ethanamine;hydrate;dihydrochloride
• InChI: InChI=1S/C5H10N4S.2ClH.H2O/c1-4-7-5(9-8-4)10-3-2-6;;;/h2-3,6H2,1H3,(H,7,8,9);2*1H;1H2
• InChI Key: PRKSVLFZXKWSPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)SCCN.O.Cl.Cl
• Molecular Formula: C5H14Cl2N4OS
• Molecular Weight: 249.16 g/mol

Description

The compound “{2-[(3-Methyl-1H-1,2,4-triazol-5-yl)thio]ethyl}amine dihydrochloride hydrate; 95%” is a derivative of 1,2,4-triazole. Triazole derivatives are known to be important active pharmaceutical scaffolds, able to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives has been reported in several studies. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy and Elemental analysis.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives, including “{2-[(3-Methyl-1H-1,2,4-triazol-5-yl)thio]ethyl}amine dihydrochloride hydrate; 95%”, was established based on the results of elemental analysis; IR and NMR spectra; and X-ray diffraction studies.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazole derivatives have been studied extensively. Depending on the conditions, these compounds can provide both N1 and N4 for coordination with other elements.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives can vary depending on the specific compound. For example, the IR absorption spectra of some derivatives were characterized by the presence of two signals for C=O groups.

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives is often studied in the context of their anticancer activity. Molecular docking studies have been done to understand the mechanism and binding modes of these derivatives in the binding pocket of target enzymes.

Future Directions

The future directions for research on 1,2,4-triazole derivatives include the discovery and development of more effective and potent anticancer agents. There is also interest in developing efficient and sustainable synthesis methods for these compounds.